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For researchers, scientists, and drug development professionals leveraging the .NET
framework for laboratory automation and data acquisition, selecting the right OPC Software
Development Kit (SDK) is a critical decision that impacts development time, application
performance, and data integrity. This guide provides a comparative overview of prominent .NET
OPC SDKs, focusing on their ease of use, feature sets, and a proposed framework for
performance evaluation.

In the realm of scientific research and drug development, seamless and reliable communication
between instruments, control systems, and data analysis platforms is paramount. The OPC
(Open Platform Communications) standards, particularly the modern OPC Unified Architecture
(OPC UA), offer a robust and secure framework for this interoperability. For developers working
within the .NET ecosystem, a variety of SDKs are available to streamline the creation of OPC
client and server applications. This guide aims to assist in the selection process by comparing
several popular SDKs and providing a detailed protocol for their empirical evaluation.

Key .NET OPC SDKs at a Glance
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The landscape of .NET OPC SDKs includes both commercial offerings and open-source
solutions. Each comes with its own set of features, licensing models, and support structures.

The following table summarizes the key characteristics of some of the most recognized SDKs
in the market.
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RCL for OPC Commercial, with  Commercial, Commercial,
License Foundation maintenance subscription- royalty-free
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.NET Standard,
Framework, 8.0, .NET 4.8, Framework,
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Windows, Linux, ] ]
) o Windows, Linux, ) ) )
Platform Support  iOS, Android (via ) Windows. Windows, Linux.
] Android.[5]
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Client/Server/Pu )
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security features.

[7]
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performance.[4]

Ease of Use
(General

Perception)
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documented with
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development.[8]
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Performance

improvements in

o recent versions No specific No specific No specific
Quantitative } } ]
noted, but public public public
Performance -
Dat specific benchmarks benchmarks benchmarks
ata
benchmarks are available. available. available.
not readily

published.[6]

Logical Workflow for .NET OPC Application
Development

The development of an OPC UA application using a .NET SDK generally follows a structured
workflow. This process, from initial setup to final deployment, involves several key stages. The
following diagram illustrates this typical development lifecycle.
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OPC UA .NET Application Development Workflow
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Experimental Protocol for Performance
Benchmarking

To objectively assess the performance of different .NET OPC SDKs, a standardized
experimental protocol is essential. The following methodology outlines a comprehensive
approach to generating comparative data.

Objective: To measure and compare the key performance indicators (KPIs) of various .NET
OPC SDKs under controlled conditions.

1. Test Environment Setup:

o Hardware: Utilize two dedicated physical or virtual machines with identical specifications
(CPU, RAM, Network Interface Card) for the OPC client and server to avoid resource

contention.

o Operating System: Standardize on a specific OS and version (e.g., Windows Server 2022,
Ubuntu 22.04 LTS).

¢ Network: Connect the client and server machines to an isolated, dedicated network switch to
minimize network latency and jitter.

e .NET Runtime: Use the same version of the .NET runtime for all tests.
2. OPC Server Configuration:
» For each SDK being tested, develop a baseline OPC UA server application.

e The server should expose a standardized address space with a variety of data types (e.qg.,
Integer, Float, String, Boolean) and array sizes.

e The data exposed by the server should be updated at a constant, high frequency (e.g., every
10 milliseconds) to simulate a real-world, data-intensive application.

3. OPC Client Configuration:

o For each SDK, develop a corresponding OPC UA client application.
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The client will be responsible for connecting to the server, creating subscriptions to a defined
set of nodes, and logging performance data.

. Key Performance Indicators (KPIs) and Measurement:

Connection Time: Measure the time taken for the client to establish a secure connection to
the server.

Data Throughput:

o Subscribe to a large number of nodes (e.g., 10,000) with a specified publishing interval.
o Measure the number of data value changes received per second.
o Vary the data types and array sizes to assess the impact on throughput.

Latency:

o Measure the time from when a value changes on the server to when the client receives
the notification. This can be achieved by writing a timestamp from the server into a node
and comparing it to the client's reception timestamp.

CPU Utilization:

o On both the client and server machines, monitor the CPU usage of the OPC application
process under different loads (e.g., number of subscribed items, data update rate).

Memory Footprint:

o Measure the private working set of the client and server processes after establishing a
connection and after subscribing to a large number of items.

. Experimental Procedure:

For each SDK, run a series of tests, systematically varying one parameter at a time (e.g.,
number of subscribed nodes, publishing interval).

Each test should be run for a sufficient duration (e.g., 30 minutes) to ensure stable
measurements.
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» Repeat each test multiple times (e.g., 3-5 runs) to ensure the statistical significance of the
results.

e Record all measurements in a structured format for later analysis and comparison.

The following diagram illustrates the workflow for this proposed experimental protocol.
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Conclusion

The choice of a .NET OPC SDK is a multifaceted decision that extends beyond a simple
feature comparison. While commercial SDKs from vendors like Softing, Technosoftware, and
Traeger often provide dedicated support and simplified APIs, the open-source OPC Foundation
stack offers maximum flexibility and control for those willing to navigate its complexities.

Given the lack of standardized, publicly available performance benchmarks, it is incumbent
upon the end-user, particularly in the exacting fields of scientific research and drug
development, to conduct their own evaluations. The experimental protocol outlined in this guide
provides a framework for such an empirical comparison. By systematically measuring key
performance indicators, researchers and developers can make an informed decision, selecting
the SDK that not only facilitates ease of development but also meets the stringent performance
and reliability demands of their critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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